Cas no 20427-59-2 (Copper Hydroxide)

• Product Name: Copper Hydroxide
• CAS No: 20427-59-2
• MF: CuH₂O₂
• MW: 97.5606818199158
• MDL: MFCD00010968
• CID: 51545
• PubChem ID: 24857213
• Update Time: 2026-05-14

Copper Hydroxide Chemical and Physical Properties

Names and Identifiers

• Copper(II) hydroxide
• COPPER(+2)HYDROXIDE
• copper dihydroxide
• COPPER HYDRATE
• COPPER HYDROXIDE
• CUPRIC HYDROXIDE
• Kocide 101
• Chiltern kocide 101
• Comac
• Comac parasol
• Copper hydrate, hydrated cupric oxide
• Copper hydroxide (Cu(OH)2)
• Copper hydroxide (ic)
• Copper oxide hydrated
• Cu(OH)2
• cudroxtechnical
• Cupravit blau
• Copper hydroxide nanowires
• copolyvidone
• copper(2+) hydroxide
• gaf-s630
• kolima10
• kolima35
• pvp-va
• s630
• Copper Hydroxide

• MDL： MFCD00010968
• Inchi： 1S/Cu.2H2O/h;2*1H2/q+2;;/p-2
• InChI Key： JJLJMEJHUUYSSY-UHFFFAOYSA-L
• SMILES： [Cu+2].[OH-].[OH-]

Computed Properties

• Exact Mass: 96.93510
• Monoisotopic Mass: 96.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 2A^2

Experimental Properties

• Color/Form: Copper hydroxide is usually 0.2 ～ 2 μ M of needle like particles. Odourless 2. density (g/ml, 25/4 ℃)
• Density: 3.4
• Melting Point: 160ºC
• Boiling Point: 100ºC at 760 mmHg
• Flash Point: °C
• Solubility: H2O: insoluble(lit.)
• Water Partition Coefficient: Slightly soluble in waterSoluble in acids, ammonium hydroxide, dilute hydrochloric acid, concentrated alkali and potassium cyanide. Insoluble in water, ethanol, and acetone.
• Stability/Shelf Life: Stable, but hygroscopic. Store in dry conditions.
• PSA: 40.46000
• LogP: -0.35610
• Merck: 14,2642
• Sensitiveness: Hygroscopic

Copper Hydroxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P260-P273-P280-P284-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3262
• WGK Germany：3
• Hazard Category Code： 22-23-41-50/53
• Safety Instruction： S26-S36
• RTECS：GL7600000
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal hydroxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds